3-[5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]aniline

• IUPAC Name: 3-[5-(furan-2-yl)-1H-1,2,4-triazol-3-yl]aniline
• InChI: InChI=1S/C12H10N4O/c13-9-4-1-3-8(7-9)11-14-12(16-15-11)10-5-2-6-17-10/h1-7H,13H2,(H,14,15,16)
• InChI Key: UFFWRJSBUGVPDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NNC(=N2)C3=CC=CO3
• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-[5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]aniline" typically involves multi-step organic reactions, starting from furan-2-carboxylic acid hydrazide and proceeding through various functional group transformations. For instance, 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H [1,2,4] triazole-3-thiol were synthesized from furan-2-carboxylic acid hydrazide, demonstrating the versatility of furan derivatives as precursors for complex heterocyclic compounds (Koparır, Çetin, & Cansiz, 2005).

Molecular Structure Analysis

The structural analysis of such compounds often employs techniques like NMR spectroscopy, IR spectroscopy, and X-ray crystallography. The molecular structure of these compounds reveals a complex arrangement of rings and substituents, which significantly influences their chemical reactivity and physical properties. For example, the structural study and thermal behavior of a novel interaction product of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione with molecular iodine provided insights into the stability and molecular interactions of these compounds (Ivolgina et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of "3-[5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]aniline" derivatives can be explored through various reactions including cycloadditions, substitutions, and redox reactions. These reactions facilitate the introduction of different functional groups, further expanding the chemical versatility of the compound. Research on similar compounds has shown a range of reactions that can be applied to modify the furan and triazole rings, enhancing their potential applications in materials science and catalysis.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and thermal stability, are crucial for their application in material science. For example, the thermal stability of compounds can be assessed through differential scanning calorimetry (DSC) and thermogravimetric analysis (TG), providing insights into their potential use in high-performance materials. The study of 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan exemplifies the examination of such properties, highlighting the multifunctional nature of these compounds (Stepanov, Dashko, & Stepanova, 2019).

Scientific Research Applications

Bioactive Heterocyclic Compounds

Compounds containing furan and triazole units, such as 3-[5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]aniline, play a significant role in medicinal chemistry due to their diverse biological activities. These heterocycles are integral in the design of bioactive molecules, demonstrating antiviral, antitumor, antimycobacterial, and antiparkinsonian properties. The bioisosteric replacement of aryl substituents with heteroaryl ones like furan and triazole has been shown to impact their activity favorably (Ostrowski, 2022).

Triazole Derivatives and Patent Insights

The triazole family, including 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazole derivatives, has garnered interest for their varied biological activities, such as anti-inflammatory, antimicrobial, and antiviral properties. Recent patent reviews (2008 – 2011) have emphasized the need for new, efficient preparations of triazoles, considering green chemistry principles and targeting diseases caused by resistant bacteria and neglected diseases affecting vulnerable populations (Ferreira et al., 2013).

Applications in Agriculture and Medicine

3- and 4-substituted amino-1,2,4-triazoles serve as raw materials in the fine organic synthesis industry, finding applications in agriculture for the production of plant protection products, and in medicine for synthesizing drugs with antimicrobial and anti-ischemic properties (Nazarov et al., 2021).

Furan Derivatives in Polymer and Material Science

Furan derivatives, such as those derived from 5-hydroxymethylfurfural (HMF), are pivotal in transitioning from oil-based to biorefining processes. These compounds serve as platform chemicals for producing monomers, polymers, and other materials, highlighting the shift towards sustainable and green chemistry (Chernyshev et al., 2017).

Aniline and Its Importance

Aniline, a key component in the synthesis of dyes, pharmaceuticals, plastics, and explosives, showcases the integral role of basic chemical compounds in various industrial applications. The historical and contemporary significance of aniline production emphasizes the chemical industry's evolution and its impact on modern manufacturing processes (Skeen, 1948).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, have been shown to interact with their targets through various mechanisms, including electrophilic substitution due to excessive π-electrons delocalization . This interaction can lead to changes in the target’s function, potentially resulting in the observed biological activities.

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, are known to affect a broad spectrum of biological activities . This suggests that they may interact with multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

Similar compounds, such as indole derivatives, have been associated with a wide range of pharmacological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could have diverse effects at the molecular and cellular levels.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.